Cas no 72135-75-2 (Benzoic acid, 5-(chlorosulfonyl)-2,4-dimethoxy-)

• Product Name: Benzoic acid, 5-(chlorosulfonyl)-2,4-dimethoxy-
• CAS No: 72135-75-2
• MF: C₉H₉ClO₆S
• MW: 280.682161092758
• CID: 1757179
• PubChem ID: 16771362
• Update Time: 2025-04-21

Benzoic acid, 5-(chlorosulfonyl)-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(chlorosulfonyl)-2,4-dimethoxy-
• 5-(chlorosulfonyl)-2,4-dimethoxyBenzoic acid
• SCHEMBL7801303
• 2,4-dimethoxy-5-chlorosulphonyl benzoic acid
• AKOS000127984
• 72135-75-2
• DA-03291
• 5-chlorosulfonyl-2,4-dimethoxybenzoic acid
• FDCPRDKOLWKALM-UHFFFAOYSA-N

• Inchi： 1S/C9H9ClO6S/c1-15-6-4-7(16-2)8(17(10,13)14)3-5(6)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： FDCPRDKOLWKALM-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)O)C(=CC=1OC)OC)(=O)=O

Computed Properties

• Exact Mass: 279.98087
• Monoisotopic Mass: 279.9808369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• PSA: 89.9